5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole

• Molecular Formula: C19H26N2O4S3
• Molecular Weight: 442.6 g/mol
• IUPAC Name: 4-(4-methylphenyl)sulfonyl-5-(4-methylpiperidin-1-yl)-2-propylsulfonyl-1,3-thiazole
• InChI: InChI=1S/C19H26N2O4S3/c1-4-13-27(22,23)19-20-17(18(26-19)21-11-9-15(3)10-12-21)28(24,25)16-7-5-14(2)6-8-16/h5-8,15H,4,9-13H2,1-3H3
• InChI Key: LDMLISJOXDXROQ-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=NC(=C(S1)N2CCC(CC2)C)S(=O)(=O)C3=CC=C(C=C3)C

Description

5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole is a synthetic thiazole derivative intended for research use in biochemical and pharmacological screening. This compound features a complex structure incorporating methylpiperidinyl, propylsulfonyl, and tosyl functional groups, which are commonly investigated in medicinal chemistry for their potential to interact with various biological targets. Thiazole cores are known to be privileged structures in drug discovery, with diverse applications reported in scientific literature. Some thiazole derivatives have been explored as inhibitors of enzymes like dipeptidyl peptidase-4 (DPP-4) for diabetes research , while others have been studied for their interactions with neurological targets such as dopamine and serotonin receptors, indicating potential in central nervous system research . The presence of the sulfonamide group (from the tosyl moiety) and the sulfone group in its structure is often associated with a wide range of biological activities. This combination of features makes 5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole a valuable chemical tool for researchers investigating new therapeutic avenues in areas such as metabolic diseases, neurology, and oncology. Researchers can utilize this compound for target identification, mechanism of action studies, and as a lead compound for the synthesis of novel analogs. This product is For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Reaction Conditions and Reagents

• Thiourea precursor : N-(4-Methylpiperidin-1-yl)thiourea.

• α-Halo carbonyl compound : 2-Bromo-1-(4-methylphenyl)sulfonylpropan-1-one.

• Solvent : Ethanol or acetonitrile.

• Temperature : Reflux at 80–90°C for 6–8 hours.

Mechanism :

• Nucleophilic attack by the thiourea sulfur on the α-carbon of the carbonyl.

• Elimination of HBr to form the thiazole ring.

Yield : 65–72%.

Introduction of the 4-Methylpiperidin-1-yl Group (Module B)

The 4-methylpiperidine moiety is introduced via nucleophilic aromatic substitution (SNAr) at position 5 of the thiazole ring.

Optimization of SNAr Conditions

• Electrophilic substrate : 5-Chlorothiazole intermediate.

• Nucleophile : 4-Methylpiperidine.

• Base : Potassium carbonate or triethylamine.

• Catalyst : CuI (10 mol%) for enhanced reactivity.

• Solvent : DMF or DMSO.

• Temperature : 100–120°C for 12–24 hours.

Yield : 58–64%.

Sulfonylation at Positions 2 and 4 (Module C)

Sulfonyl groups are introduced in two stages:

• Propylsulfonyl group at position 2 : Oxidation of a propylthio intermediate.

• Tosyl group at position 4 : Direct sulfonylation with tosyl chloride.

Propylsulfonyl Group Installation

• Propylthio precursor : 2-(Propylthio)thiazole intermediate.

• Oxidizing agent : H₂O₂ in acetic acid or mCPBA (meta-chloroperbenzoic acid).

• Reaction time : 4–6 hours at 0–5°C.

Yield : 85–90%.

Tosylation at Position 4

• Substrate : 4-Hydroxythiazole intermediate.

• Sulfonating agent : Tosyl chloride (TsCl).

• Base : Pyridine or DMAP (4-dimethylaminopyridine).

• Solvent : Dichloromethane.

• Temperature : Room temperature for 2–3 hours.

Yield : 78–82%.

Industrial-Scale Considerations

Cost-Effective Reagents

• Substitute CuI with cheaper Cu₂O for SNAr reactions.

• Use H₂O₂ instead of mCPBA for oxidation to reduce costs.

Purification Techniques

• Column chromatography : Silica gel with ethyl acetate/hexane (1:3).

• Recrystallization : Ethanol/water mixture (7:3).

Spectroscopic Characterization

Key analytical data for the final compound:

Technique	Data
¹H NMR (400 MHz, CDCl₃)	δ 1.12 (t, 3H, CH₂CH₂CH₃), 1.45 (s, 3H, piperidine-CH₃), 2.45 (s, 3H, Ts-CH₃), 3.20–3.60 (m, 4H, piperidine-H), 7.32–7.80 (m, 4H, Ts-ArH).
IR (KBr)	1160 cm⁻¹ (S=O), 1350 cm⁻¹ (S=O), 1590 cm⁻¹ (C=N).
MS (ESI)	m/z 443.1 [M+H]⁺ (calc. 442.6) .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the sulfonyl groups, converting them to thiols or sulfides.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or nitric acid under acidic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and sulfides.

Substitution: Various substituted aromatic derivatives depending on the electrophile used.

Scientific Research Applications

Antimicrobial Properties

Research indicates that thiazole derivatives, including 5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole, exhibit significant antimicrobial activity. A study demonstrated that compounds with similar structures can inhibit the growth of various bacterial strains.

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
A	E. coli	10 µg/mL
B	S. aureus	8 µg/mL
C	P. aeruginosa	15 µg/mL

These results suggest that the thiazole structure contributes to the compound's efficacy against pathogenic bacteria.

Anticancer Activity

Thiazole derivatives have shown promise in anticancer research. Studies indicate that they can induce apoptosis in cancer cells through various mechanisms, such as the activation of caspases and the disruption of mitochondrial function.

Case Study: Apoptotic Effects in Cancer Cells

In a study involving human cancer cell lines, 5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole was found to:

• Induce S-phase arrest in the cell cycle.
• Up-regulate pro-apoptotic proteins while down-regulating anti-apoptotic proteins.
• Activate caspase-3 leading to apoptosis.

These findings highlight the potential of this compound as an anticancer agent.

Pharmacokinetics

Understanding the pharmacokinetics of this compound is crucial for assessing its therapeutic potential. Preliminary studies suggest favorable absorption and distribution characteristics, although further research is needed to fully elucidate its pharmacokinetic profile.

Mechanism of Action

The mechanism of action of 4-METHYL-1-[4-(4-METHYLBENZENESULFONYL)-2-(PROPANE-1-SULFONYL)-1,3-THIAZOL-5-YL]PIPERIDINE involves its interaction with specific molecular targets. The sulfonyl groups can form strong interactions with proteins, potentially inhibiting their function. The thiazole ring may also interact with nucleic acids, affecting gene expression and cellular processes.

Comparison with Similar Compounds

Similar Compounds

4-METHYLBENZENESULFONYL CHLORIDE: A simpler sulfonyl compound used in similar applications.

1-(4-METHYLBENZENESULFONYL)-4-PIPERIDINONE: Another piperidine derivative with sulfonyl groups.

2-(4-METHYLBENZENESULFONYL)-1,3-THIAZOLE: A thiazole derivative with sulfonyl groups.

Uniqueness

4-METHYL-1-[4-(4-METHYLBENZENESULFONYL)-2-(PROPANE-1-SULFONYL)-1,3-THIAZOL-5-YL]PIPERIDINE is unique due to its combination of a piperidine ring, thiazole ring, and multiple sulfonyl groups, which confer distinct chemical and biological properties not found in simpler analogs.

Biological Activity

5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole is a compound of increasing interest in medicinal chemistry due to its potential therapeutic applications. This article provides a comprehensive overview of its biological activity, including its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The compound features a thiazole ring, which is known for its diverse biological activities. The structural formula can be represented as follows:

$$\text{C}_{16}\text{H}_{22}\text{N}_2\text{O}_3\text{S}$$

The biological activity of 5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole is primarily attributed to its interaction with specific biological targets. The compound acts as a modulator of various receptors and enzymes, influencing pathways related to inflammation, cancer cell proliferation, and neurodegenerative diseases.

Anticancer Activity

Recent studies have demonstrated the potential of this compound as an anticancer agent. In vitro assays using various cancer cell lines (e.g., MCF-7, A549) have shown that the compound exhibits significant cytotoxic effects. The IC50 values for these assays indicate potent activity:

Cell Line	IC50 (µM)
MCF-7	12.5
A549	15.0
HCT116	10.0

These results suggest that the compound may inhibit cell proliferation through apoptosis induction and cell cycle arrest mechanisms.

Anti-inflammatory Effects

The anti-inflammatory properties of 5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole were evaluated in animal models of inflammation. The compound significantly reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6, indicating its potential use in treating inflammatory diseases.

Neuroprotective Activity

In neurodegenerative disease models, this compound has demonstrated protective effects against neuronal cell death. Studies have reported that it reduces oxidative stress markers and enhances neuronal survival in models of Alzheimer's disease.

Case Studies

• Study on Anticancer Properties : A study conducted by Tiwari et al. synthesized various thiazole derivatives, including 5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole, which showed promising results against breast cancer cell lines with an IC50 value lower than standard chemotherapeutics .
• Inflammation Model : In an experimental model of rheumatoid arthritis, administration of the compound resulted in a significant reduction in paw swelling and joint inflammation compared to controls, suggesting its potential as an anti-inflammatory agent .
• Neuroprotection : In a study assessing neuroprotective effects against β-amyloid-induced toxicity in neuronal cells, the compound exhibited a dose-dependent increase in cell viability, highlighting its therapeutic potential in Alzheimer's disease .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing 5-(4-Methylpiperidin-1-yl)-2-(propylsulfonyl)-4-tosylthiazole, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis involves multi-step reactions, typically starting with nucleophilic substitution or cyclization. Key steps include:

• Tosylation : Reacting intermediates with p-toluenesulfonyl chloride under basic conditions (e.g., NaH in DMF) to introduce the tosyl group .
• Sulfonylation : Using propylsulfonyl chloride in aprotic solvents (e.g., dichloromethane) with a base like triethylamine to install the sulfonyl moiety .
• Piperidine coupling : Introducing the 4-methylpiperidin-1-yl group via nucleophilic substitution, often requiring reflux in polar solvents (e.g., DMF) .
• Optimization : Control temperature (60–100°C), solvent polarity, and catalyst selection (e.g., KOH for cyclization) to minimize by-products. Monitor reactions via TLC or HPLC .

Q. Which spectroscopic techniques are essential for characterizing this compound, and what key spectral signatures should researchers prioritize?

• Methodological Answer :

• ¹H-NMR : Identify protons on the thiazole ring (δ 7.5–8.0 ppm), methyl groups (δ 1.2–1.5 ppm for piperidine-CH₃), and sulfonyl/tosyl aromatic protons (δ 7.2–7.8 ppm) .
• IR : Look for S=O stretches (1150–1300 cm⁻¹) and C-S bonds (600–700 cm⁻¹) .
• EI-MS : Confirm molecular ion peaks (M⁺) and fragmentation patterns (e.g., loss of tosyl or sulfonyl groups) .

Q. How can researchers design preliminary biological assays to evaluate this compound’s enzyme inhibitory potential?

• Methodological Answer :

• Target Selection : Prioritize enzymes with known sensitivity to thiazole derivatives (e.g., lipoxygenase, α-glucosidase) .
• Assay Protocol :

Use spectrophotometric methods to monitor substrate conversion (e.g., linoleic acid oxidation for lipoxygenase).

Include positive controls (e.g., quercetin for lipoxygenase) and dose-response curves (IC₅₀ calculation).

Validate results with triplicate runs and statistical analysis (p < 0.05) .

Advanced Research Questions

Q. What crystallographic approaches are recommended for resolving structural ambiguities in this compound, and how can SHELX tools enhance refinement?

• Methodological Answer :

• Data Collection : Use high-resolution X-ray diffraction (Cu-Kα radiation, λ = 1.5418 Å) and cryocooling to minimize crystal decay .
• SHELX Workflow :

SHELXD : Solve phases via dual-space algorithms for small-molecule structures.

SHELXL : Refine anisotropic displacement parameters and validate with R-factor convergence (<5%).

Twinned Data : Apply HKLF5 format in SHELXL for handling twinning .

Q. How can structure-activity relationship (SAR) studies resolve contradictions in reported biological activities of analogous thiazole derivatives?

• Methodological Answer :

• Comparative Analysis : Tabulate analogs (e.g., varying substituents on piperidine or sulfonyl groups) and their bioactivity (Table 1).

• Key Modifications :

• Electron-withdrawing groups (e.g., -CF₃) on the tosyl ring enhance enzyme inhibition but reduce solubility.

• Piperidine N-methylation improves blood-brain barrier penetration .

  Table 1. SAR of Thiazole Derivatives

  Compound	Substituent (R)	IC₅₀ (Lipoxygenase, μM)	Solubility (mg/mL)
  R = -SO₂Pr	Propylsulfonyl	12.3 ± 1.2	0.45
  R = -SO₂Me	Methylsulfonyl	18.7 ± 2.1	0.89
  R = -SO₂Ph	Phenylsulfonyl	9.8 ± 0.9	0.12
  Data synthesized from

Q. What mechanistic insights exist for this compound’s interaction with biological targets, and how can molecular docking validate these hypotheses?

• Methodological Answer :

• Enzyme Binding : The sulfonyl group likely interacts with catalytic residues (e.g., Arg/Lys in α-glucosidase) via hydrogen bonding, while the thiazole ring engages in π-π stacking with aromatic pockets .
• Docking Protocol :

Prepare protein structure (PDB ID: 2ZE0 for lipoxygenase) using AutoDock Tools.

Assign partial charges (Gasteiger-Marsili) and run Lamarckian genetic algorithms (50 runs).

Analyze binding poses with PyMOL and validate using RMSD thresholds (<2.0 Å) .

Methodological Considerations

• Handling Data Contradictions : If SAR studies conflict (e.g., methyl vs. propyl sulfonyl groups showing divergent activity), perform free-energy perturbation (FEP) simulations to quantify binding affinity differences .
• Synthetic Challenges : Poor yields in sulfonylation steps may arise from moisture sensitivity; use anhydrous solvents and Schlenk-line techniques .